Cas no 2138028-24-5 (1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl)-)

• Product Name: 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl)-
• CAS No: 2138028-24-5
• MF: C₉H₁₉FN₂O₂S
• MW: 238.322764635086
• CID: 5302383
• Update Time: 2025-05-21

1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoropiperidin-4-yl)butane-1-sulfonamide
• 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl)-

• Inchi： 1S/C9H19FN2O2S/c1-2-3-6-15(13,14)12-9-4-5-11-7-8(9)10/h8-9,11-12H,2-7H2,1H3
• InChI Key： RMTTVDOJSMDUQM-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1CCNCC1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• XLogP3: 0.8
• Topological Polar Surface Area: 66.6

Additional information on 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl)-

Introduction to 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) and Its Significance in Modern Chemical Research

1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl), identified by its CAS number 2138028-24-5, represents a fascinating compound in the realm of chemical and pharmaceutical research. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom at the 3-position and a piperidine ring at the amide nitrogen introduces specific electronic and steric effects that make this molecule particularly intriguing for medicinal chemists.

The chemical structure of 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) can be described as a sulfonamide moiety linked to a piperidine ring, with a fluorine substituent at the 3-position. This configuration imparts both lipophilicity and electronegativity, which are critical factors in determining its biological activity. The sulfonamide group is known for its ability to form hydrogen bonds, enhancing interactions with biological targets, while the piperidine ring provides stability and modulates pharmacokinetic properties.

In recent years, sulfonamide derivatives have been extensively studied for their potential as pharmacological agents. The fluorine atom in 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) specifically contributes to increased metabolic stability and improved binding affinity to target proteins. This has made it a valuable scaffold for designing novel therapeutic compounds. For instance, fluorinated sulfonamides have shown promise in the development of antimicrobial agents, where the fluorine atom enhances activity against resistant bacterial strains.

One of the most compelling aspects of 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) is its versatility in drug design. The combination of the sulfonamide and piperidine moieties allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These characteristics are crucial for optimizing drug candidates for oral administration or delivery to specific tissues. Furthermore, the structural motifs present in this compound are frequently found in approved drugs, underscoring its relevance in modern medicinal chemistry.

Recent studies have highlighted the role of fluorinated piperidine derivatives in central nervous system (CNS) drug discovery. 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) fits well within this category due to its ability to cross the blood-brain barrier and interact with neurological targets. Research has demonstrated that fluorinated sulfonamides can modulate neurotransmitter systems, making them potential candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The piperidine ring further enhances CNS penetration by reducing hydrophilicity while maintaining sufficient lipophilicity.

The synthesis of 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the introduction of the fluorine atom at the 3-position followed by formation of the sulfonamide bond. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for producing enough material for preclinical studies and eventual clinical trials.

In addition to its pharmaceutical applications, 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) has shown promise in materials science research. The unique interplay between electronic and steric effects in its structure makes it a candidate for developing novel organic electronic materials. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to enhance charge transport properties.

The regulatory landscape for compounds like 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure quality and consistency across batches. Additionally, comprehensive toxicological studies are required before any clinical use can be considered. These rigorous standards reflect the importance of safety and efficacy in bringing new therapeutic agents to market.

Looking ahead, the future prospects for 1-Butanesulfonamide, N-(3-fluoro-4-piperidinyl) are bright given its multifaceted applications. Ongoing research aims to expand its utility in drug development by exploring new synthetic pathways and functionalizing additional positions on its scaffold. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into viable therapeutics that address unmet medical needs.